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Compound of Interest

Compound Name: PF CBP1

Cat. No.: B1191958 Get Quote

Introduction & Scope
PF-CBP1 is a highly selective small-molecule inhibitor targeting the bromodomains of CREB-

binding protein (CBP) and p300 (IC50 = 125 nM and 363 nM, respectively).[1][2][3][4] It is a

critical tool for dissecting the role of epigenetic "readers" in transcriptional regulation,

particularly in inflammatory pathways and oncology.

The chemical integrity of PF-CBP1 is paramount for experimental reproducibility. As a

benzimidazole-derivative containing an isoxazole moiety, it possesses specific physicochemical

sensitivities. Improper storage can lead to hydrolysis, oxidation, or precipitation, resulting in

inconsistent IC50 values and "off-target" toxicity from degradation byproducts.

This guide provides a rigorous, field-proven protocol for the storage, solubilization, and

handling of PF-CBP1, ensuring maximum potency and data reliability.

Physicochemical Profile
Understanding the fundamental properties of PF-CBP1 is the first step in establishing a stability

protocol.
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Property Specification Notes

Chemical Name PF-CBP1 Benzimidazole derivative

CAS Number 1962928-21-7 Free base form

Molecular Formula C₂₉H₃₆N₄O₃

Molecular Weight 488.62 g/mol
Use this for molarity

calculations

Appearance White to off-white solid Crystalline powder

Primary Solvent DMSO (Dimethyl sulfoxide)
Solubility ≥ 20 mg/mL (approx.

40 mM)

Secondary Solvent Ethanol Solubility ~ 20 mg/mL

Aqueous Solubility Negligible
Do not dissolve directly in

water/PBS

Hygroscopicity Moderate Protect from ambient moisture

Core Protocol: Long-Term Storage (Powder)[1]
Objective: Prevent hydrolytic degradation and physical aggregation of the lyophilized solid.

Mechanism of Instability
While solid PF-CBP1 is relatively stable, the isoxazole ring and morpholine side chain can be

sensitive to moisture-induced ring opening or oxidation over extended periods at room

temperature.[1]

Protocol Steps
Receipt: Upon arrival, immediately inspect the vial for breakage. Centrifuge briefly (500 x g,

1 min) to settle the powder to the bottom.

Desiccation: Store the original vial inside a secondary container (e.g., a sealed 50 mL conical

tube or a specialized desiccation jar) containing active silica gel or Drierite™.
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Why? Mechanical freezers often have high humidity. Double-containment prevents

moisture ingress.[1]

Temperature: Store at -20°C.

Note: -80°C is acceptable but unnecessary for the powder form; -20°C is sufficient for

stability up to 2 years.[1]

Light Protection: Keep the vial in the dark (wrap in aluminum foil if the vial is clear).

Core Protocol: Preparation & Storage of Stock
Solutions[6][7]
Objective: Create a high-concentration liquid stock that resists precipitation and freeze-thaw

degradation.

Solvent Selection
DMSO (Anhydrous, ≥99.9%) is the mandatory solvent.

Avoid: Water, PBS, or cell culture media for stock preparation.

Avoid: Hydrated DMSO (old bottles left open). Water in DMSO catalyzes hydrolysis.

Step-by-Step Solubilization
Equilibration: Allow the lyophilized vial to warm to Room Temperature (RT) for 15–30 minutes

before opening.

Critical: Opening a cold vial condenses atmospheric water onto the powder, ruining long-

term stability.

Calculation: Calculate the volume of DMSO required for a 10 mM or 20 mM stock.

Formula:

[1]

Example: For 5 mg of PF-CBP1 (MW 488.[1]62) at 10 mM:
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[1]

Dissolution: Add DMSO. Vortex vigorously for 30 seconds. Inspect visually. The solution

should be crystal clear.

Troubleshooting: If particles persist, sonicate in a water bath at RT for 2 minutes.

Aliquoting (The "Single-Use" Rule):

Never store the bulk stock in one tube.

Aliquot into light-protective (amber) or foil-wrapped microcentrifuge tubes.

Volume per aliquot: 20–50 µL (sufficient for one set of experiments).

Storage:

Temp: -80°C (Preferred) or -20°C.

Duration: Stable for 6 months at -80°C; 1 month at -20°C.

Core Protocol: Working Solutions & Experimental
Use
Objective: Deliver the compound to cells/assays without precipitation.

The "1:1000" Dilution Rule
PF-CBP1 is hydrophobic.[1] To prevent precipitation in aqueous media (culture medium,

buffers), ensure the final DMSO concentration is

(v/v) and never exceeds 0.5%.

Workflow Diagram
The following diagram illustrates the critical path from storage to assay, highlighting decision

points to prevent degradation.
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Figure 1: Optimized workflow for PF-CBP1 handling. The "Equilibrate" step is critical to prevent

moisture ingress.

Quality Control & Troubleshooting
Every researcher should validate their compound stock periodically.

Visual QC
Before every use, hold the thawed aliquot up to a light source.

Pass: Liquid is clear, colorless to faint yellow.

Fail: Turbidity, floating particulates, or a drastic color shift (dark yellow/brown indicates

oxidation).

Analytical QC (HPLC)
If experimental results become erratic, verify the stock purity.

Column: C18 Reverse Phase.

Mobile Phase: Acetonitrile/Water (+0.1% Formic Acid).

Detection: UV 254 nm.

Acceptance: Purity > 95%. Major peak retention time should match the standard.

Common Issues
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Issue Cause Solution

Precipitation in Media
Concentration too high or

mixing too slow.[1]

Dilute stock 1:10 in media first

(intermediate), then add to

bulk. Vortex immediately.

Loss of Potency
Repeated freeze/thaw cycles.

[1]

Discard aliquot after one use.

[1] Follow the single-use rule.

Cell Toxicity
DMSO concentration > 0.5%.

[1]

Include a "Vehicle Only"

(DMSO) control to distinguish

solvent toxicity from drug

effect.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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